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Compound of Interest

Compound Name: LDN-209929 dihydrochloride

Cat. No.: B2745620

Application Notes and Protocols: LDN-209929
Dihydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

LDN-209929 dihydrochloride is a potent and selective inhibitor of Haspin (Histone H3
associated protein kinase), a serine/threonine kinase crucial for proper mitotic progression.[1] It
exhibits high selectivity for Haspin over other kinases like DYRK2.[1] Haspin's primary role is
the phosphorylation of Histone H3 at threonine 3 (H3T3ph) during the G2/prophase stage of
the cell cycle.[1][2] This phosphorylation event is essential for the proper alignment of
chromosomes at the metaphase plate and for sister chromatid cohesion.[3][4] Inhibition of
Haspin by LDN-209929 disrupts these processes, leading to mitotic defects and making it a
compound of interest for cancer research and other therapeutic areas where cell division is a
key factor.

These application notes provide detailed protocols for the solubilization of LDN-209929
dihydrochloride and the preparation of stock solutions for both in vitro and in vivo studies.

Chemical Properties

A summary of the key chemical properties of LDN-209929 dihydrochloride is provided in the
table below.
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Property Value

Molecular Formula C17H19CIsN20S
Molecular Weight 405.77 g/mol
Appearance Yellow to orange solid
Purity >99%

CAS Number 1784281-97-5

Solubility and Stock Solution Preparation
Solubility Data

The solubility of LDN-209929 dihydrochloride has been determined in various solvents. It is
crucial to use a newly opened, anhydrous solvent for optimal dissolution, especially with
DMSO, as its hygroscopic nature can significantly impact solubility.[1]

Solvent Solubility Notes

Requires ultrasonication and
DMSO > 33.33 mg/mL (= 82.14 mM) warming to 60°C for complete

dissolution.[1]

Vehicle composition: 10%
In Vivo Vehicle > 2.5 mg/mL (= 6.16 mM) DMSO, 40% PEG300, 5%
Tween-80, 45% saline.

Note: Specific solubility data in aqueous buffers such as water, ethanol, or PBS is not readily
available. Based on its in vivo formulation, it is expected to have low aqueous solubility.

In Vitro Stock Solution Preparation (DMSO)

This protocol describes the preparation of a 10 mM stock solution in DMSO.
Materials:

e LDN-209929 dihydrochloride powder

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b2745620?utm_src=pdf-body
https://www.medchemexpress.com/ldn-209929-dihydrochloride.html
https://www.medchemexpress.com/ldn-209929-dihydrochloride.html
https://www.benchchem.com/product/b2745620?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2745620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Vortex mixer

Protocol:

Ultrasonic bath

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or vials

Water bath or heat block set to 60°C

e Weighing: Accurately weigh the required amount of LDN-209929 dihydrochloride powder.

For 1 mL of a 10 mM stock solution, you will need 4.058 mg.

e Solvent Addition: Add the appropriate volume of DMSO to the vial containing the powder. For

a 10 mM stock, the volume of DMSO required can be calculated using the following formula:
Volume (mL) = (Mass (mg) / 405.77 ( g/mol )) / 10 (mmol/L) * 2000

» Dissolution: a. Vortex the solution vigorously for 1-2 minutes. b. Warm the solution to 60°C

using a water bath or heat block for 5-10 minutes. c. Sonicate the solution in an ultrasonic

bath for 10-15 minutes or until the solution is clear and all particulate matter is dissolved.

o Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the stock solutions as recommended in the storage section.

The following table provides quick calculations for preparing different concentrations of stock

solutions:

Desired
Concentration

Mass of LDN-
209929 for 1 mL

Mass of LDN-
209929 for 5 mL

Mass of LDN-
209929 for 10 mL

1mM 0.406 mg 2.029 mg 4.058 mg
5 mM 2.029 mg 10.145 mg 20.29 mg
10 mM 4.058 mg 20.29 mg 40.58 mg
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In Vivo Stock and Working Solution Preparation

For animal studies, a multi-component vehicle is required to ensure the solubility and
bioavailability of LDN-209929 dihydrochloride.

Materials:

e LDN-209929 dihydrochloride powder
e Anhydrous, high-purity DMSO

e PEG300

e Tween-80

» Sterile saline (0.9% NaCl)

» Sterile tubes

» Vortex mixer

Protocol:

e Prepare a concentrated stock solution in DMSO. For example, prepare a 25 mg/mL stock
solution in DMSO following the in vitro stock solution protocol.

o Prepare the vehicle mixture. In a sterile tube, add the components in the following order,
ensuring to mix well after each addition: a. Add 400 pL of PEG300. b. Add 50 puL of Tween-80
and vortex to mix. c. Add 450 pL of sterile saline and vortex to mix.

o Prepare the final working solution. To prepare a 1 mL working solution of 2.5 mg/mL, add
100 pL of the 25 mg/mL DMSO stock solution to the 900 pL of the prepared vehicle mixture.

o Final Mixing: Vortex the final solution thoroughly to ensure it is a clear and homogenous
solution. This formulation should be prepared fresh before each use.

Storage and Stability

Proper storage is critical to maintain the activity of LDN-209929 dihydrochloride.
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Storage .
Form Stability Notes
Temperature
) As per manufacturer's  Store in a dry, dark
Solid Powder 4°C ]
recommendations place.
Aliquot to avoid
DMSO Stock Solution  -20°C 1 month repeated freeze-thaw
cycles.
Aliquot to avoid
DMSO Stock Solution -80°C 6 months repeated freeze-thaw

cycles.[1]

Safety and Handling

LDN-209929 dihydrochloride is a chemical compound for research use only. Standard

laboratory safety precautions should be followed.

o Personal Protective Equipment (PPE): Wear a lab coat, safety glasses, and gloves when
handling the compound.

» Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated

area.

» Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Visualization of Pathways and Workflows
Haspin Kinase Signaling Pathway in Mitosis

The following diagram illustrates the role of Haspin kinase in mitosis, which is inhibited by LDN-
209929.
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Caption: Haspin Kinase Pathway Inhibition by LDN-209929.

Experimental Workflow for Stock Solution Preparation

This diagram outlines the general workflow for preparing stock solutions of LDN-209929
dihydrochloride.
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Caption: Workflow for LDN-209929 Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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